1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione

• Molecular Formula: C10H15N3O3
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 1-(2-oxo-2-piperazin-1-ylethyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C10H15N3O3/c14-8-1-2-9(15)13(8)7-10(16)12-5-3-11-4-6-12/h11H,1-7H2
• InChI Key: LZMOTIPBJOOGBC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)N2CCNCC2

Description

1-[2-Oxo-2-(piperazin-1-yl)ethyl]pyrrolidine-2,5-dione Hydrochloride is a high-purity chemical compound supplied for scientific research and use as a synthetic intermediate . This molecule, with the CAS number 1193387-07-3 , has a molecular formula of C10H15N3O3•HCl and a molecular weight of 262 g/mol . The structural core of this reagent incorporates a pyrrolidine-2,5-dione (succinimide) group linked to a piperazine ring via a keto-functionalized ethanone bridge. Piperazine derivatives are a significant class in medicinal chemistry and are frequently investigated for their biological activity. For instance, structurally related compounds containing the piperazine moiety have been described in patent literature as neurokinin antagonists, with potential research applications in the study of conditions such as anxiety, schizophrenia, and pain . Similarly, such molecular frameworks are of continued interest in the development of enzyme inhibitors, including histone deacetylase (HDAC) inhibitors . Researchers value this compound for exploring structure-activity relationships and developing novel pharmacologically active molecules. It is intended for use in controlled laboratory settings exclusively. Handling requires appropriate personal protective equipment, including gloves, protective clothing, and glasses, to prevent contact with skin or eyes . For optimal stability, it is recommended to store the product at -4°C for short-term (1-2 weeks) or at -20°C for long-term preservation (1-2 years) . This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

The synthesis of 1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione typically involves the reaction of pyrrolidine-2,5-dione with piperazine derivatives under specific conditions. The reaction conditions often include the use of solvents such as dimethyl sulfoxide (DMSO) and catalysts like cesium carbonate (Cs2CO3) to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reagents used.

Substitution: It can undergo substitution reactions where functional groups are replaced by others, often using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to enhance reaction rates. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

While the search results do not offer extensive details specifically on the applications of "1-[2-oxo-2-(piperazin-1-yl)ethyl]pyrrolidine-2,5-dione," they do provide some related information that can be contextualized. A related compound, a series of 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-diones, have demonstrated anticonvulsant activity .

Scientific Research Applications

• Anticonvulsant Activity: Research indicates that several compounds in the 1-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrrolidine-2,5-dione series have anticonvulsant properties .
  • In initial screening tests using mice, the compounds were subjected to maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) screens .
  • Some compounds were tested using the 6-Hz psychomotor seizure model .
  • Neurotoxicity was assessed using the rotarod test .
  • Most molecules tested were effective in at least one seizure model .
  • Four compounds showed high activity in the 6-Hz psychomotor seizure test and were also active in maximal electroshock and subcutaneous pentylenetetrazole screens. These compounds include:
    • 1-(2-oxo-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)pyrrolidine-2,5-dione (14)
    • 1-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3-methylpyrrolidine-2,5-dione (17)
    • 1-{2-[4-(4-chlorophenyl)piperazin-1-yl...]-2-oxoethyl}-3,3-dimethylpyrrolidine-2,5-dione (23)
    • 3,3-dimethyl-1-(2-oxo-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)pyrrolidine-2,5-dione (26)
• Synthesis and Properties: 1-[2-oxo-2-(piperazin-1-yl)ethyl]pyrrolidine-2,5-dione hydrochloride has a CAS No. 1193387-07-3 and a molecular weight of 261.71 . The molecular formula is C10H16ClN3O3 .

Mechanism of Action

The mechanism of action of 1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrrolidine-2,5-dione derivatives exhibit diverse bioactivities depending on substituent modifications. Below is a systematic comparison of structurally related compounds, emphasizing pharmacological profiles and structural nuances.

Table 1: Key Structural and Pharmacological Comparisons

Compound	Structural Features	Bioactivity	Reference
1-[2-Oxo-2-(piperazin-1-yl)ethyl]pyrrolidine-2,5-dione	Piperazine-linked pyrrolidine-2,5-dione	Anticonvulsant potential (theoretical); under investigation for CNS disorders
1-((Pyridin-2-ylamino)methyl)pyrrolidine-2,5-dione	Pyridine-Mannich base adduct	Moderate antimicrobial activity (MIC: 78–80% inhibition vs. E. coli, B. subtilis)
3-(Methylamino)-1-(2-oxo-1-phenyl-2-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)ethyl)pyrrolidine-2,5-dione	Trifluoromethylphenyl-piperazine hybrid	Anticonvulsant (MES ED₅₀: 18 mg/kg; scPTZ ED₅₀: 23 mg/kg)
1-(4-Acetylphenyl)-3-(4-Bromophenyloxy)-pyrrolidine-2,5-dione	Bromophenyloxy and acetylphenyl substituents	GABA-transaminase inhibition (IC₅₀: 100.5 µM)
1-{2-[4-(5-Methoxy-1H-indol-3-yl)piperidin-1-yl]ethyl}pyrrolidine-2,5-dione	Indole-piperidine hybrid	Anticancer potential (synthesized but activity not fully characterized)

Key Observations

Structural Impact on Bioactivity :

• Piperazine vs. Piperidine : Piperazine-linked derivatives (e.g., the target compound) often target neurotransmitter systems (e.g., serotonin, dopamine) due to their basicity and hydrogen-bonding capacity, whereas piperidine hybrids (e.g., indole-piperidine derivatives) may exhibit enhanced lipophilicity and CNS penetration .
• Substituent Effects : The presence of electron-withdrawing groups (e.g., trifluoromethyl in ) enhances anticonvulsant efficacy by improving receptor binding affinity. Conversely, Mannich base adducts (e.g., pyridine derivatives in ) prioritize antimicrobial activity through membrane disruption.

Pharmacological Data :

• Anticonvulsant Activity : The trifluoromethylphenyl-piperazine derivative demonstrated superior potency (ED₅₀: 18 mg/kg in MES model) compared to unsubstituted piperazine analogs, likely due to enhanced pharmacokinetic stability.
• Enzyme Inhibition : Bromophenyloxy-substituted derivatives showed moderate GABA-transaminase inhibition (IC₅₀: 100.5 µM), suggesting utility in epilepsy management but requiring optimization for clinical relevance.

Synthetic Accessibility :

• The target compound’s synthesis is less complex than indole-piperidine hybrids , which require multi-step functionalization. However, piperazine derivatives generally demand rigorous purification to isolate enantiopure forms .

Contradictions and Limitations

• Antimicrobial vs. Anticonvulsant Trade-offs : Pyridine-Mannich bases prioritize antimicrobial activity but lack CNS-targeted efficacy, whereas piperazine/piperidine derivatives focus on neurological applications.
• Data Gaps : The target compound’s in vivo anticonvulsant data remain unpublished, unlike its trifluoromethylphenyl analog , which has robust preclinical validation.

Biological Activity

1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione, also known as a derivative of pyrrolidine dione, has garnered attention in medicinal chemistry due to its potential biological activities, particularly in anticonvulsant and anticancer applications. This article reviews the synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies associated with this compound.

Synthesis

The synthesis of 1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione involves the reaction of piperazine derivatives with appropriate carbonyl compounds under controlled conditions. The resulting compound is characterized by its unique pyrrolidine structure which contributes to its biological properties.

Anticonvulsant Activity

A significant study reported the synthesis of twenty-two new derivatives of 1-[2-Oxo-2-(4-phenylpiperazin-1-YL)ethyl]pyrrolidine-2,5-dione and their evaluation for anticonvulsant activity. The compounds were tested using various seizure models including maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) in mice. Notably, several compounds demonstrated efficacy in these models, with the most active being:

Compound	Structure	Activity
14	1-(2-oxo-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)pyrrolidine-2,5-dione	High activity in 6-Hz test
17	1-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3-methylpyrrolidine-2,5-dione	Effective in MES and scPTZ
23	1-{2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-3,3-dimethylpyrrolidine-2,5-dione	Active across multiple models
26	3,3-dimethyl-1-(2-oxo-2-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}ethyl)pyrrolidine-2,5-dione	Effective in psychomotor seizure test

The study concluded that most compounds were effective in at least one seizure model, indicating a promising anticonvulsant profile for this class of compounds .

Anticancer Activity

Recent investigations have also focused on the anticancer potential of pyrrolidine derivatives. For example, a study evaluated the anticancer activity of various derivatives against A549 lung cancer cells. The findings indicated that certain modifications to the pyrrolidine structure enhanced cytotoxicity against cancer cells while maintaining lower toxicity towards non-cancerous cells.

Compound	Activity Against A549 Cells (%)	Toxicity to Non-Cancerous Cells (%)
15	66% viability reduction	Moderate
21	Highest activity	Low toxicity

These results suggest that structural modifications can significantly influence both anticancer efficacy and selectivity .

Structure–Activity Relationships (SAR)

The SAR studies highlighted that variations in substituents on the piperazine ring and the carbonyl group significantly affect biological activity. For instance:

• Electron-withdrawing groups on the piperazine ring generally enhance anticonvulsant activity.
• Alkyl substitutions on the pyrrolidine ring can modulate both anticancer and anticonvulsant properties.

This information is critical for guiding further synthetic efforts aimed at optimizing the pharmacological profiles of these compounds .

Case Studies

Several case studies have been documented regarding the application of these compounds:

• Anticonvulsant Screening : In a controlled study involving mice, various derivatives were screened for their ability to prevent seizures induced by electrical stimulation or chemical agents.
• In Vitro Anticancer Testing : Compounds were tested against different cancer cell lines to assess their cytotoxic effects compared to standard chemotherapeutics like cisplatin.

These studies collectively support the therapeutic potential of 1-[2-Oxo-2-(piperazin-1-YL)ethyl]pyrrolidine-2,5-dione and its derivatives in treating neurological disorders and cancers.